3-Iodobenzyl bromide
Overview
Description
3-Iodobenzyl bromide (3-IBBr, m-iodobenzyl bromide) is a meta-isomer of iodobenzyl bromide . It is a chemical compound with the molecular formula C7H6BrI .
Synthesis Analysis
3-Iodobenzyl bromide can be synthesized by the bromination of m-iodotoluene . The synthesis process has a yield of approximately 80% .Molecular Structure Analysis
The molecular structure of 3-Iodobenzyl bromide is represented by the linear formula IC6H4CH2Br . It has a molecular weight of 296.93 .Chemical Reactions Analysis
3-Iodobenzyl bromide has been used as a derivatization reagent for the extraction and purification of thiouracil (TU) . It may also be used in the synthesis of meta-substituted phenylalanine derivatives, N6-substituted aristeromycin derivative, and (N)-methanocarba-N6-(3-iodobenzyl)adenosine .Physical And Chemical Properties Analysis
3-Iodobenzyl bromide is a solid at 20°C . It appears as a white to light yellow to light orange powder or crystal . It has a melting point range of 49.0 to 53.0°C . It is soluble in toluene .Scientific Research Applications
Synthesis of Meta-Substituted Phenylalanine Derivatives
3-Iodobenzyl bromide can be used in the synthesis of meta-substituted phenylalanine derivatives . Phenylalanine derivatives are important in the field of medicinal chemistry due to their wide range of biological activities.
2. Derivatization Reagent for Extraction and Purification It has been used as a derivatization reagent for the extraction and purification of thiouracil . Thiouracil is a molecule that has applications in the field of biochemistry and pharmacology.
Synthesis of N6-Substituted Aristeromycin Derivative
3-Iodobenzyl bromide can be used in the synthesis of N6-substituted aristeromycin derivative . Aristeromycin is an antibiotic that has shown potential in the treatment of certain viral and parasitic infections.
Synthesis of (N)-Methanocarba-N6-(3-Iodobenzyl)Adenosine
It can also be used in the synthesis of (N)-methanocarba-N6-(3-iodobenzyl)adenosine . This compound is a derivative of adenosine, a nucleoside that plays a crucial role in biochemical processes like protein synthesis.
Synthesis of Other Brominated Compounds
Due to its bromine content, 3-Iodobenzyl bromide can be used in the synthesis of other brominated compounds . These compounds have a wide range of applications in organic chemistry.
Synthesis of Iodinated Compounds
Similarly, because of its iodine content, it can be used in the synthesis of other iodinated compounds . Iodinated compounds are often used in medicinal chemistry and imaging techniques.
Safety and Hazards
3-Iodobenzyl bromide is classified as a hazardous chemical. It causes severe skin burns and eye damage . It may also cause respiratory irritation . Safety measures include not breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
3-Iodobenzyl bromide is a versatile reagent used in the synthesis of various organic compounds . It doesn’t have a specific biological target, but its reactivity makes it useful in the formation of a variety of chemical structures.
Mode of Action
As a halogenated compound, 3-Iodobenzyl bromide can participate in various types of chemical reactions. It’s often used as a derivatization reagent, where it reacts with other molecules to form new compounds . For instance, it has been used in the extraction and purification of thiouracil .
Biochemical Pathways
The exact biochemical pathways affected by 3-Iodobenzyl bromide depend on the specific reactions it’s used in. For example, when used as a derivatization reagent for thiouracil, it would affect the biochemical pathways involving thiouracil .
Pharmacokinetics
Like other halogenated compounds, its absorption, distribution, metabolism, and excretion (adme) would be influenced by factors such as its reactivity, solubility, and the specific biochemical reactions it’s involved in .
Result of Action
The results of 3-Iodobenzyl bromide’s action are highly context-dependent, varying based on the specific reactions it’s used in. In the case of thiouracil derivatization, the result would be the formation of a new compound with altered properties .
Action Environment
The action of 3-Iodobenzyl bromide can be influenced by various environmental factors. For instance, it’s sensitive to light and air, and it’s recommended to be stored in a dark place under an inert atmosphere . The reaction conditions, such as temperature and solvent, can also significantly affect its reactivity and the outcomes of its reactions .
properties
IUPAC Name |
1-(bromomethyl)-3-iodobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrI/c8-5-6-2-1-3-7(9)4-6/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BACZSVQZBSCWIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70374760 |
Source
|
| Record name | 3-Iodobenzyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70374760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodobenzyl bromide | |
CAS RN |
49617-83-6 |
Source
|
| Record name | 3-Iodobenzyl bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70374760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Iodobenzyl bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3-Iodobenzyl bromide in analyzing thyreostats?
A1: 3-Iodobenzyl bromide is used as a derivatizing agent in the analysis of thyreostats, specifically thiouracil. [] This means it reacts with thiouracil in the sample to form a derivative with improved properties for analysis. This derivatization, followed by specific extraction techniques, enhances the sensitivity and reduces matrix effects during analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). []
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